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Compound of Interest

Compound Name: Tert-butylcyclohexane

Cat. No.: B1196954 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with tert-butylcyclohexane. It offers

procedural, step-by-step guidance for handling, storage, spill management, and disposal to

ensure laboratory safety and operational efficiency.

Key Hazards and Physical Properties
Tert-butylcyclohexane is a flammable liquid and vapor that requires careful handling to

prevent exposure and ensure safety. The primary hazards include flammability and the

potential for vapors to cause drowsiness and dizziness. It is also toxic to aquatic organisms and

may cause long-term adverse effects in the aquatic environment.
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Property Value

Physical State Liquid

Appearance Colorless

Odor Odorless

Flash Point 40 °C / 104 °F

Boiling Point 171 °C / 339.8 °F @ 760 mmHg

Flammability Limits Lower: 0.60% - 0.75%, Upper: 5.40%

Specific Gravity 0.810 - 0.831

Vapor Pressure 4 hPa @ 32 °C; 4.95 mmHg @ 37.7 C

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety when handling tert-butylcyclohexane, the

following personal protective equipment is mandatory.
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PPE Category Specific Recommendations

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.

Skin Protection

Wear protective gloves and clothing to prevent

skin contact. For prolonged or repetitive contact,

impervious gloves (e.g., butyl rubber) are

recommended.

Respiratory Protection

Use in a well-ventilated area, such as under a

fume hood. If ventilation is inadequate or for

large spills, a gas mask or a self-contained

breathing apparatus (SCBA) may be necessary.

Body Protection

A lab coat or protective clothing is required. For

large-scale operations, consider tight-weave,

non-static clothing and non-sparking safety

footwear.

Experimental Protocols: Safe Handling and Storage
Adherence to proper handling and storage protocols is critical for preventing accidents and

ensuring the integrity of the chemical.

Handling Procedures:

Ventilation: Always handle tert-butylcyclohexane in a well-ventilated area, preferably within

a chemical fume hood, to prevent the buildup of flammable vapors.

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources. Use

only non-sparking tools and explosion-proof equipment.

Grounding: Ground and bond containers and receiving equipment during transfer to prevent

static discharge.
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Personal Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in

the work area. Wash hands thoroughly with soap and water after handling.

Clothing: Contaminated work clothes should be laundered separately.

Storage Procedures:

Container: Store in the original, tightly closed container.

Location: Store in a cool, dry, well-ventilated area designated for flammable liquids. Avoid

storing in pits, basements, or areas where vapors may be trapped.

Incompatibilities: Store away from strong oxidizing agents.

Security: The storage area should be clearly identified, well-illuminated, and accessible only

to trained and authorized personnel.

Spill and Disposal Plans
Immediate and appropriate response to spills and proper disposal are crucial for environmental

safety and regulatory compliance.

Spill Response Protocol:

Immediate Actions Containment & Cleanup Final Steps

Evacuate non-essential
personnel

Eliminate all
ignition sources Increase ventilation

Contain spill with inert
absorbent material

(sand, earth, vermiculite)

Use non-sparking tools to
collect absorbed material

Place in a labeled,
sealed container for disposal Decontaminate spill area Dispose of waste according

to regulations

Click to download full resolution via product page

Caption: Workflow for managing a tert-butylcyclohexane spill.

Disposal Plan:
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Waste Characterization: Tert-butylcyclohexane is considered a hazardous waste due to its

ignitability (EPA hazardous waste number D001).

Regulations: All waste must be handled in accordance with local, state, and federal

regulations.

Disposal Method: Dispose of the contents and container at an approved waste disposal

plant. Do not dispose of with household garbage or allow the product to reach the sewage

system. Contact a licensed professional waste disposal service for proper disposal.

Container Disposal: Empty containers should be disposed of as unused product.

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Tert-butylcyclohexane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1196954#personal-protective-equipment-for-
handling-tert-butylcyclohexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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and industry.
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